Tiglic acid
Tiglic acid
Tiglic acid, [corrosive solid] appears as a white lustrous flaked solid with a fruity or spicy odor. About the same density as water and slightly soluble in water. May burn if heated to high temperatures. May severely irritate skin, eyes, lungs or mucous membranes.
Tiglic acid is a 2-methylbut-2-enoic acid having its double bond in trans-configuration. It has a role as a plant metabolite. It is functionally related to a crotonic acid.
Tiglic acid is a natural product found in Ligularia pleurocaulis, Eryngium foetidum, and other organisms with data available.
See also: Arctium lappa Root (part of); Petasites hybridus root (part of).
Tiglic acid is a 2-methylbut-2-enoic acid having its double bond in trans-configuration. It has a role as a plant metabolite. It is functionally related to a crotonic acid.
Tiglic acid is a natural product found in Ligularia pleurocaulis, Eryngium foetidum, and other organisms with data available.
See also: Arctium lappa Root (part of); Petasites hybridus root (part of).
Brand Name:
Vulcanchem
CAS No.:
80-59-1
VCID:
VC21162876
InChI:
InChI=1S/C5H8O2/c1-3-4(2)5(6)7/h3H,1-2H3,(H,6,7)/b4-3+
SMILES:
CC=C(C)C(=O)O
Molecular Formula:
C5H8O2
Molecular Weight:
100.12 g/mol
Tiglic acid
CAS No.: 80-59-1
Cat. No.: VC21162876
Molecular Formula: C5H8O2
Molecular Weight: 100.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Tiglic acid, [corrosive solid] appears as a white lustrous flaked solid with a fruity or spicy odor. About the same density as water and slightly soluble in water. May burn if heated to high temperatures. May severely irritate skin, eyes, lungs or mucous membranes. Tiglic acid is a 2-methylbut-2-enoic acid having its double bond in trans-configuration. It has a role as a plant metabolite. It is functionally related to a crotonic acid. Tiglic acid is a natural product found in Ligularia pleurocaulis, Eryngium foetidum, and other organisms with data available. See also: Arctium lappa Root (part of); Petasites hybridus root (part of). |
|---|---|
| CAS No. | 80-59-1 |
| Molecular Formula | C5H8O2 |
| Molecular Weight | 100.12 g/mol |
| IUPAC Name | (E)-2-methylbut-2-enoic acid |
| Standard InChI | InChI=1S/C5H8O2/c1-3-4(2)5(6)7/h3H,1-2H3,(H,6,7)/b4-3+ |
| Standard InChI Key | UIERETOOQGIECD-ONEGZZNKSA-N |
| Isomeric SMILES | C/C=C(\C)/C(=O)O |
| SMILES | CC=C(C)C(=O)O |
| Canonical SMILES | CC=C(C)C(=O)O |
| Boiling Point | 198.5 °C at 760 mm Hg, 95.0-96 °C at 11.5 mm Hg 95.00 to 96.00 °C. @ 12.00 mm Hg |
| Colorform | Triclinic plates, rods from water Thick, syrupy liquid or colorless crystals Tablets |
| Melting Point | 62.5-64 °C Crystals; melting point: 75-76 °C. /Amide/ 61 - 65 °C |
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